Cas no 2228945-51-3 (1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2228945-51-3
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 5888961
• PubChem ID: 155452075
• Update Time: 2025-10-29

1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-nitrophenyl)-2,2,2-trifluoroethanol
• 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol
• CS-0253991
• EN300-1957704
• SCHEMBL22852525
• 2228945-51-3

• Inchi： 1S/C8H5ClF3NO3/c9-4-1-2-5(6(3-4)13(15)16)7(14)8(10,11)12/h1-3,7,14H
• InChI Key： PCNUXTBDSJFCDH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1N(=O)=O)(O)C(F)(F)F

Computed Properties

• Exact Mass: 254.9910052g/mol
• Monoisotopic Mass: 254.9910052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2228945-51-3)

The compound 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2228945-51-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-nitrophenyl group and a trifluoroethanol moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting infectious diseases and metabolic disorders.

In recent years, the search for fluorinated organic compounds has surged due to their enhanced stability and bioavailability. 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol exemplifies this trend, as the trifluoroethyl group contributes to its metabolic resistance and lipophilicity. This property aligns with the growing focus on sustainable chemistry and green synthesis, where efficiency and environmental impact are critical considerations. Laboratories worldwide are exploring its use in catalytic reactions and as a building block for high-value fine chemicals.

The compound’s nitrophenyl component also opens doors to applications in material science, particularly in the development of organic electronic materials. With the rise of flexible electronics and OLED technologies, researchers are investigating its potential as a precursor for light-emitting or charge-transporting materials. This dual applicability in both life sciences and advanced materials underscores its versatility and relevance in modern research.

From a synthetic perspective, 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol is often synthesized via nucleophilic substitution or reduction reactions. Its chloro and nitro functional groups offer multiple sites for further derivatization, making it a popular choice for combinatorial chemistry. Recent publications highlight its role in the preparation of heterocyclic compounds, which are pivotal in designing new antimicrobial agents and enzyme inhibitors.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and structural confirmation, which are essential for its use in high-stakes applications like preclinical drug development. The compound’s stability under various conditions also makes it suitable for long-term storage and transportation, addressing logistical challenges in global supply chains.

As the scientific community continues to explore structure-activity relationships (SAR), 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol serves as a key model for understanding how halogenation and fluorination influence biological activity. This knowledge is driving innovations in personalized medicine and targeted therapies, where molecular precision is paramount. Furthermore, its compatibility with continuous flow chemistry setups aligns with industry shifts toward automation and scalability.

In conclusion, 1-(4-chloro-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2228945-51-3) represents a multifaceted tool for researchers across disciplines. Its integration into cutting-edge projects—from drug discovery to advanced materials—highlights its enduring value. As scientific inquiry evolves, this compound is poised to remain at the forefront of innovation, answering pressing questions in chemistry and beyond.